Cas no 2228890-96-6 (3-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yloxy}-3-methylazetidine)

• Product Name: 3-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yloxy}-3-methylazetidine
• CAS No: 2228890-96-6
• MF: C₁₁H₁₇N₃O
• MW: 207.272182226181
• CID: 5970165
• PubChem ID: 165648194
• Update Time: 2025-05-19

3-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yloxy}-3-methylazetidine Chemical and Physical Properties

Names and Identifiers

• 3-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yloxy}-3-methylazetidine
• 2228890-96-6
• EN300-1746259
• 3-{5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yloxy}-3-methylazetidine

• Inchi： 1S/C11H17N3O/c1-11(7-12-8-11)15-10-6-14-5-3-2-4-9(14)13-10/h6,12H,2-5,7-8H2,1H3
• InChI Key： UBLMHXHPZVDVQL-UHFFFAOYSA-N
• SMILES： O(C1=CN2C(CCCC2)=N1)C1(C)CNC1

Computed Properties

• Exact Mass: 207.137162174g/mol
• Monoisotopic Mass: 207.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 39.1Ų

Additional information on 3-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yloxy}-3-methylazetidine

3-{5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yloxy}-3-methylazetidine: A Comprehensive Overview

The compound with CAS No. 2228890-96-6, known as 3-{5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yloxy}-3-methylazetidine, has garnered significant attention in the field of organic chemistry and pharmacology due to its unique structural properties and potential applications. This compound belongs to the class of imidazo[1,2-a]pyridine derivatives, which are widely studied for their diverse biological activities and synthetic versatility. The molecule's structure combines a methylazetidine ring with an imidazo[1,2-a]pyridine moiety, creating a unique framework that offers promising opportunities for drug development and chemical synthesis.

Recent studies have highlighted the importance of imidazo[1,2-a]pyridine derivatives in medicinal chemistry. These compounds are known for their ability to interact with various biological targets, including enzymes and receptors. The methylazetidine component of this compound adds further complexity to its structure by introducing a four-membered ring system with potential hydrogen bonding capabilities. This combination makes 3-{5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yloxy}-3-methylazetidine a valuable candidate for exploring new therapeutic agents.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the imidazo[1,2-a]pyridine core. This is followed by the introduction of the methylazetidine group through various coupling reactions. Researchers have optimized these steps to achieve high yields and purity levels. The use of advanced catalytic systems and green chemistry principles has further enhanced the efficiency of these reactions.

One of the most exciting aspects of this compound is its potential application in drug design. The imidazo[1,2-a]pyridine moiety is known for its ability to modulate kinase activity and inhibit enzymatic pathways associated with various diseases. By incorporating the methylazetidine group into this structure, scientists aim to enhance bioavailability and improve pharmacokinetic properties. Preclinical studies have shown promising results in terms of stability and efficacy in vitro.

Moreover, computational studies have played a crucial role in understanding the molecular interactions of 3-{5H,6H,7H,8H-imidazo[1,a]pyridin-2-yloxy}-3-methylazetidine. Advanced molecular modeling techniques have revealed key interactions between this compound and its target proteins. These insights have guided further optimization efforts and provided a foundation for future research.

In conclusion,3-{5H,a}imidozopyridin-yl-oxy}-methylazetidine represents a significant advancement in organic synthesis and drug discovery. Its unique structure and potential applications make it a valuable addition to the arsenal of tools available to researchers in the field.